Benzoic acid, 4-[(hydroxyamino)methyl]-

• IUPAC Name: 4-[(hydroxyamino)methyl]benzoic acid
• InChI: InChI=1S/C8H9NO3/c10-8(11)7-3-1-6(2-4-7)5-9-12/h1-4,9,12H,5H2,(H,10,11)
• InChI Key: PHYSUHDASVRLLL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNO)C(=O)O
• Molecular Formula: C8H9NO3
• DSSTOX Substance ID: DTXSID90434451
• Molecular Weight: 167.16 g/mol
• CAS RN: 179076-85-8

Description

“Benzoic acid, 4-[(hydroxyamino)methyl]-” is a chemical compound with the CAS Number: 3477-93-8. It has a molecular weight of 165.15. The IUPAC name for this compound is 4-[(E)-(hydroxyimino)methyl]benzoic acid. The physical form of this compound is a powder.

Molecular Structure Analysis

The InChI code for “Benzoic acid, 4-[(hydroxyamino)methyl]-” is 1S/C8H7NO3/c10-8(11)7-3-1-6(2-4-7)5-9-12/h1-4H,5H2,(H,10,11). This code provides a specific textual representation of the molecule’s structure.

Physical And Chemical Properties Analysis

The melting point of “Benzoic acid, 4-[(hydroxyamino)methyl]-” is between 212-216 degrees Celsius. It is a powder at room temperature.

Scientific Research Applications

• Pharmacokinetics in Rats : Benzoic acid, 4-[[(2-hydroxyethyl)amino]carbonyl]-, methyl ester, a derivative of Benzoic acid, 4-[(hydroxyamino)methyl]-, was studied for its pharmacokinetics in rats. This study used a high-performance liquid chromatographic method and found that the compound was rapidly distributed in rat plasma, with an absolute bioavailability of 34.5% (Haoran Xu et al., 2020).

• Vapor Pressures and Sublimation : Research on vapor pressures and enthalpies of sublimation of para-substituted benzoic acids, including 4-(methylamino)benzoic acid, was conducted using the Knudsen effusion method. This study provides insights into the physical properties of these compounds under different temperature conditions (M. Monte et al., 2010).

• Polyaniline Doping : Benzoic acid derivatives have been used as dopants for polyaniline. This research explores the properties of benzoic acid doped polyaniline salts, examining their conductivity and other physical properties using various spectroscopic and analytical methods (C. A. Amarnath et al., 2005).

• Spectroscopic Studies : Spectroscopic studies on derivatives of benzoic acids, including hydroxy derivatives, have been conducted to understand their structural and spectral properties. This research helps in understanding the spatial orientation and chemical behavior of these compounds (Milena Jadrijević-Mladar Takač et al., 2004).

• Antimicrobial and Molluscicidal Activity : Studies on prenylated benzoic acid derivatives from plants like Piper aduncum have shown these compounds to possess antimicrobial and molluscicidal activities. This highlights the potential application of benzoic acid derivatives in biologically active compounds (J. Orjala et al., 1993).

• Corrosion Inhibition : Research has explored the use of benzoic acid derivatives as corrosion inhibitors. This includes studies on the efficiency and mechanism of these compounds in preventing steel corrosion in acidic environments (M. Rbaa et al., 2020).

Safety and Hazards

The safety information for “Benzoic acid, 4-[(hydroxyamino)methyl]-” includes several hazard statements: H302, H312, H315, H319, H332, H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P363, P403+P233, P405, P501. Please refer to the MSDS for detailed safety information.